Cas no 1415392-99-2 (1-(3-aminopropoxy)-1-ethoxyethane)

• Product Name: 1-(3-aminopropoxy)-1-ethoxyethane
• CAS No: 1415392-99-2
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6424316
• PubChem ID: 19806413
• Update Time: 2025-11-06

1-(3-aminopropoxy)-1-ethoxyethane Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopropoxy)-1-ethoxyethane
• EN300-1739415
• 3-(1-ethoxyethoxy)propan-1-amine
• 1415392-99-2

• Inchi： 1S/C7H17NO2/c1-3-9-7(2)10-6-4-5-8/h7H,3-6,8H2,1-2H3
• InChI Key： UANICZNCXUSBNT-UHFFFAOYSA-N
• SMILES： O(C(C)OCC)CCCN

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3-aminopropoxy)-1-ethoxyethane

1-(3-Aminopropoxy)-1-Ethoxyethane: An Overview of CAS No. 1415392-99-2

1-(3-Aminopropoxy)-1-ethoxyethane, with the CAS number 1415392-99-2, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an aminopropoxy group and an ethoxyethane moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The aminopropoxy group in 1-(3-aminopropoxy)-1-ethoxyethane imparts the molecule with nucleophilic and basic properties, making it a valuable intermediate in the synthesis of more complex organic compounds. The ethoxyethane moiety, on the other hand, provides solubility and stability, which are crucial for its use in both laboratory and industrial settings. The combination of these functional groups results in a compound that is highly reactive and can participate in a wide range of chemical reactions, including nucleophilic substitution, condensation, and polymerization.

Recent studies have highlighted the potential of 1-(3-aminopropoxy)-1-ethoxyethane in the development of novel pharmaceuticals. For instance, researchers at the University of California, San Francisco, have explored its use as a building block for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The aminopropoxy group in 1-(3-aminopropoxy)-1-ethoxyethane can be functionalized to create prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity.

In addition to its pharmaceutical applications, 1-(3-aminopropoxy)-1-ethoxyethane has shown promise in the field of materials science. A study published in the Journal of Materials Chemistry A demonstrated that this compound can be used as a cross-linking agent in the synthesis of advanced polymers. The ethoxyethane moiety facilitates the formation of stable polymer networks with tunable mechanical properties, making it suitable for applications in drug delivery systems and tissue engineering.

The synthesis of 1-(3-aminopropoxy)-1-ethoxyethane typically involves a multi-step process that begins with the reaction of 3-bromopropanol with ammonia to form 3-aminopropanol. This intermediate is then reacted with ethylene glycol monomethyl ether to produce the final product. The reaction conditions, such as temperature, pressure, and catalyst choice, play a crucial role in determining the yield and purity of the final compound. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods that minimize waste and reduce environmental impact.

From a safety perspective, 1-(3-aminopropoxy)-1-ethoxyethane is generally considered safe for use under controlled laboratory conditions. However, like many organic compounds, it should be handled with appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, 1-(3-aminopropoxy)-1-ethoxyethane (CAS No. 1415392-99-2) is a multifunctional compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure makes it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.